N'-benzyl-N-[(5,6-diphenyl-1,2,4-triazin-3-yl)amino]carbamimidothioic acid

• Molecular Formula: C23H20N6S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: N'-benzyl-N-[(5,6-diphenyl-1,2,4-triazin-3-yl)amino]carbamimidothioic acid
• InChI: InChI=1S/C23H20N6S/c30-23(24-16-17-10-4-1-5-11-17)29-28-22-25-20(18-12-6-2-7-13-18)21(26-27-22)19-14-8-3-9-15-19/h1-15H,16H2,(H2,24,29,30)(H,25,27,28)
• InChI Key: MMXBCDJEYARDAE-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CN=C(NNC2=NC(=C(N=N2)C3=CC=CC=C3)C4=CC=CC=C4)S
• SMILES: C1=CC=C(C=C1)CNC(=S)NNC2=NC(=C(N=N2)C3=CC=CC=C3)C4=CC=CC=C4

Description

N-benzyl-N-[(5,6-diphenyl-1,2,4-triazin-3-yl)amino]carbamimidothioic acid is a complex chemical compound that has been the subject of much scientific research in recent years. This compound is of particular interest due to its potential applications in a variety of fields, including medicine, biochemistry, and materials science. In

Scientific Research Applications

N-benzyl-N-[(5,6-diphenyl-1,2,4-triazin-3-yl)amino]carbamimidothioic acid has a wide range of potential scientific research applications. One of the most promising areas of research is in the field of medicine, where this compound has been shown to have potential as an anti-cancer agent. Other potential applications include use as a catalyst in chemical reactions, as a sensor for detecting heavy metals, and as a material for use in electronic devices.

Mechanism of Action

The mechanism of action of N-benzyl-N-[(5,6-diphenyl-1,2,4-triazin-3-yl)amino]carbamimidothioic acid is not fully understood. However, it is believed that this compound works by inhibiting the growth of cancer cells through the induction of apoptosis, or programmed cell death. This mechanism of action has been observed in several different types of cancer cells, including breast, lung, and colon cancer cells.
Biochemical and Physiological Effects:
N-benzyl-N-[(5,6-diphenyl-1,2,4-triazin-3-yl)amino]carbamimidothioic acid has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have antioxidant and anti-inflammatory effects. It has also been shown to have a protective effect on the liver and kidneys, making it a potential therapeutic agent for the treatment of liver and kidney diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-N-[(5,6-diphenyl-1,2,4-triazin-3-yl)amino]carbamimidothioic acid in lab experiments is its versatility. This compound can be used in a wide range of applications, from catalysis to electronic devices. However, one of the limitations of this compound is its relatively complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are several potential future directions for research on N-benzyl-N-[(5,6-diphenyl-1,2,4-triazin-3-yl)amino]carbamimidothioic acid. One area of research that is particularly promising is the development of new anti-cancer drugs based on this compound. Additionally, there is potential for the use of this compound in the development of new materials for use in electronic devices. Finally, further research is needed to fully understand the mechanism of action of this compound, which could lead to the development of new therapeutic agents for a variety of diseases.

Synthesis Methods

The synthesis of N-benzyl-N-[(5,6-diphenyl-1,2,4-triazin-3-yl)amino]carbamimidothioic acid is a complex process that involves several steps. The first step is the synthesis of 5,6-diphenyl-1,2,4-triazine-3-thiol, which is then reacted with benzyl isocyanate to produce N-benzyl-N-(5,6-diphenyl-1,2,4-triazin-3-yl)carbamothioic acid. This compound is then treated with ammonium hydroxide to produce the final product, N-benzyl-N-[(5,6-diphenyl-1,2,4-triazin-3-yl)amino]carbamimidothioic acid.